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Compound of Interest

Compound Name: (S)-4-Benzylthiazolidine-2-thione

Cat. No.: B067361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

(S)-4-Benzylthiazolidine-2-thione, a chiral auxiliary compound frequently utilized in

asymmetric synthesis. Adherence to the following protocols is crucial for ensuring personnel

safety, maintaining experimental integrity, and complying with regulatory standards.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of (S)-4-Benzylthiazolidine-
2-thione is fundamental to its safe handling. The following table summarizes key data for this

compound.
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Property Value Source

Molecular Formula C₁₀H₁₁NS₂ [1]

Molecular Weight 209.33 g/mol [1]

Appearance Off-white solid ChemicalBook

Melting Point 93-94 °C ChemicalBook

Boiling Point (Predicted) 328.4 ± 25.0 °C ChemicalBook

Density (Predicted) 1.27 ± 0.1 g/cm³ ChemicalBook

Optical Activity
[α]20/D -122±5°, c = 1% in

chloroform
[1]

CAS Number 171877-39-7 [1]

Hazard Identification and Safety Precautions
(S)-4-Benzylthiazolidine-2-thione is a hazardous substance that requires careful handling.

The following table outlines its classification according to the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals, along with corresponding precautionary

measures.
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Hazard Class GHS Hazard Statement
GHS Precautionary
Statement

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed

P264, P270, P301+P310,

P321, P330, P405, P501

Acute Toxicity, Dermal

(Category 3)

H311: Toxic in contact with

skin

P280, P302+P352, P312,

P322, P361, P363, P405,

P501

Skin Irritation (Category 2) H315: Causes skin irritation
P264, P280, P302+P352,

P321, P332+P313, P362

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling (S)-4-
Benzylthiazolidine-2-thione to minimize exposure.
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Required Personal Protective Equipment

Lab Coat
(Fire-retardant)

Nitrile Gloves
(Inspect before use)

Safety Goggles
(Chemical splash proof)

N95 Respirator
(For dust/aerosols)

Researcher

Wear

Wear

Wear

Wear if needed

Click to download full resolution via product page

Fig. 1: Personal Protective Equipment Workflow

Experimental Protocols: Safe Handling and Storage
The following protocols are designed to ensure the safe handling and storage of (S)-4-
Benzylthiazolidine-2-thione in a laboratory setting.

General Handling
Engineering Controls: All work with (S)-4-Benzylthiazolidine-2-thione should be conducted

in a well-ventilated chemical fume hood.

Avoidance of Dust Formation: Handle the solid material carefully to avoid generating dust.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.
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Spill Response: In case of a spill, evacuate the area and follow the spill response protocol

outlined in Section 5.

Storage
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Incompatible Materials: Keep away from strong oxidizing agents.

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Disposal Procedures
Proper disposal of (S)-4-Benzylthiazolidine-2-thione and its contaminated waste is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

Solid Waste
(Contaminated PPE, etc.)

Labeled Hazardous
Waste Container

Liquid Waste
(Reaction mixtures, etc.) Contaminated Sharps

Licensed Hazardous
Waste Disposal Service

Collection by

Click to download full resolution via product page

Fig. 2: Waste Disposal Workflow

Disposal Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b067361?utm_src=pdf-body
https://www.benchchem.com/product/b067361?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation: Segregate waste containing (S)-4-Benzylthiazolidine-2-thione from

other laboratory waste.

Containerization: Place all contaminated solid and liquid waste into a clearly labeled, sealed,

and appropriate hazardous waste container.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste by a

licensed and qualified hazardous waste management company. Do not dispose of this

chemical down the drain or in regular trash.

Emergency Procedures
In the event of an emergency involving (S)-4-Benzylthiazolidine-2-thione, follow these

procedures immediately.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.

Spill and Leak Response
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Carefully Collect Spilled Material

Place in Hazardous Waste Container

Decontaminate Spill Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b067361?utm_src=pdf-body-img
https://www.benchchem.com/product/b067361?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. (S)-4-Benzylthiazolidine-2-thione = 95.0 GC 171877-39-7 [sigmaaldrich.com]

To cite this document: BenchChem. [(S)-4-Benzylthiazolidine-2-thione: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b067361#s-4-benzylthiazolidine-2-thione-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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